Cas no 338777-98-3 ((Z)-N,N'-dimethyl-2-nitroethanimidamide)

• Product Name: (Z)-N,N'-dimethyl-2-nitroethanimidamide
• CAS No: 338777-98-3
• CID: 4647847
• Update Time: 2025-10-28

(Z)-N,N'-dimethyl-2-nitroethanimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N,N'-dimethyl-2-nitroethanimidamide

Additional information on (Z)-N,N'-dimethyl-2-nitroethanimidamide

Introduction to (Z)-N,N'-dimethyl-2-nitroethanimidamide (CAS No. 338777-98-3)

Compound with the CAS number 338777-98-3 and the product name (Z)-N,N'-dimethyl-2-nitroethanimidamide represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The molecular structure of (Z)-N,N'-dimethyl-2-nitroethanimidamide consists of a nitro group attached to an ethanimidamide backbone, which is further modified by N,N'-dimethylation. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a valuable candidate for further investigation. The presence of the nitro group, in particular, is well-documented for its role in modulating biological activity through redox processes and interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitro-containing heterocycles. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The nitro group in (Z)-N,N'-dimethyl-2-nitroethanimidamide is particularly noteworthy for its ability to engage in redox cycling, which can lead to the generation of reactive oxygen species (ROS) that may contribute to its therapeutic potential.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of (Z)-N,N'-dimethyl-2-nitroethanimidamide allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has led to its investigation in various preclinical models aimed at identifying novel therapeutic agents. Researchers have been particularly interested in its interaction with enzymes and receptors involved in critical biological pathways.

The synthesis of (Z)-N,N'-dimethyl-2-nitroethanimidamide presents an interesting challenge due to the need to maintain the stereochemical integrity of the (Z) configuration while introducing the nitro and dimethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. These advancements have also facilitated the exploration of derivative compounds that may offer enhanced efficacy or reduced toxicity.

Evidence from recent studies suggests that derivatives of nitroethanimidamides can exhibit significant biological activity. For instance, modifications to the nitrogen atoms or the introduction of additional functional groups have been shown to alter binding affinities and selectivity profiles. This underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for therapeutic use. The compound’s potential as an intermediate in the synthesis of more complex molecules also makes it a valuable tool for medicinal chemists.

The role of computational chemistry in understanding the behavior of (Z)-N,N'-dimethyl-2-nitroethanimidamide cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the molecular level. These studies have helped predict binding modes and identify key residues involved in receptor interactions, which are crucial for designing drugs with improved pharmacological properties.

In conclusion, (Z)-N,N'-dimethyl-2-nitroethanimidamide (CAS No. 338777-98-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is likely to play a significant role in the discovery and development of novel drugs.